1,2-Distearoyl-3-bromopropanediol

• Molecular Formula: C39H75BrO4
• Molecular Weight: 687.9 g/mol
• InChI: InChI=1S/C39H75BrO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3
• InChIKey: WZLVXUDJNZTKGZ-UHFFFAOYSA-N

1,2-Distearoyl-3-bromopropanediol Procurement Guide

1,2-Distearoyl-3-bromopropanediol (CAS 96873-03-9) is a synthetic diacylglycerol (DAG) analogue classified as a 3-bromo-1,2-propanediol diester. It consists of a glycerol backbone esterified at the sn-1 and sn-2 positions with stearic acid (C18:0) and a bromomethyl group at the sn-3 position . This structure endows it with a high molecular weight of approximately 687.9 g/mol and a melting point well above room temperature, typically supplied as a neat solid with a purity >98% . Its core utility lies in the reactive C-Br bond at the sn-3 position, which serves as a versatile electrophilic handle for nucleophilic substitution in phospholipid and triacylglycerol synthesis [1].

Synthetic use Phospholipid and triacylglycerol synthesis

Structural feature Reactive C-Br electrophile at sn-3 position

Form Neat solid simplifies handling and purification

• [1] Eibl, H. (1986). A short highly regio- and stereoselective synthesis of triacylglycerols. Chemistry and Physics of Lipids, 41(1), 53-58. View Source

1,2-Distearoyl-3-bromopropanediol Interchangeability Risk

Simple substitution of 1,2-distearoyl-3-bromopropanediol with other in-class brominated diacylglycerols or alternative halogenated propanediols is not scientifically valid. The specific saturated C18:0 (stearoyl) chain length directly dictates the compound's phase transition temperature, bilayer packing, and solubility profile in lipid-based systems [1]. Replacing the stearoyl chains with shorter chains, such as the palmitoyl (C16:0) chains found in 1,2-dipalmitoyl-3-bromopropanediol, significantly alters the hydrophobicity and melting behavior, thereby changing its behavior in synthetic or formulation applications . Furthermore, substitution of the bromine atom with iodine or chlorine changes the leaving group's reactivity, affecting both reaction kinetics and the yield in subsequent nucleophilic substitution steps, which are critical for producing high-purity defined phospholipids [2].

C18:0 stearoyl chains

C16:0 palmitoyl analog shifts phase transition and solubility

Bromine leaving group

I/Cl substitution changes reaction kinetics and yield

• [1] Eibl, H. (1986). A short highly regio- and stereoselective synthesis of triacylglycerols. Chemistry and Physics of Lipids, 41(1), 53-58. View Source
• [2] PatSnap. (2014). Preparation method of artificial phospholipid DSPG. Patent CN104072537A. View Source

1,2-Distearoyl-3-bromopropanediol vs. Key Comparators

Stearoyl vs. Palmitoyl Chain Comparison

1,2-Distearoyl-3-bromopropanediol is differentiated from its closest analog, 1,2-dipalmitoyl-3-bromopropanediol, by its longer fatty acyl chains. This difference results in a significantly higher molecular weight and a higher predicted melting point due to stronger van der Waals interactions between the C18 chains . This physical difference is crucial for applications requiring specific phase behavior, such as in the formation of stable, ordered lipid bilayers or as a solid intermediate that is easier to handle and purify compared to lower-melting analogs.

Chain length comparison

Data to verify

Target: C18:0, MW 687.9, solid at RT
Comparator: C16:0, MW 631.8, lower melting point

Chain length impacts phase behavior and purification ease

Qualitative melting point difference; vendor datasheet values to confirm

Evidence Dimension	Physicochemical Properties: Chain Length, Molecular Weight, and Predicted Melting Point
Target Compound Data	C18:0 (Stearoyl); MW: 687.9 g/mol; Predicted MP: Solid at RT, higher due to C18 chain.
Comparator Or Baseline	1,2-Dipalmitoyl-3-bromopropanediol (C16:0); MW: 631.8 g/mol; Predicted MP: Lower due to C16 chain.
Quantified Difference	Molecular weight difference: 56.1 g/mol. Melting point difference is qualitative but directionally significant.
Conditions	Data aggregated from vendor technical datasheets for both compounds.

Why This Matters

Procurement based on correct acyl chain length ensures the intermediate's phase behavior matches downstream synthetic or formulation requirements, avoiding experimental failure due to unexpected solubility or melting characteristics.

LiBr-Mediated Regioselective Synthesis

A key method for synthesizing 3-bromo-1,2-propanediol esters, including the distearoyl variant, utilizes a LiBr-mediated ring-opening of glycidyl esters with carboxylic anhydrides. This specific reaction is noted for producing the desired bromoester 'with no significant acyl migration' [1]. This is a critical point of differentiation from alternative synthetic routes or other halogenated intermediates (e.g., using iodine or chlorine) that might result in isomerization or acyl migration under similar conditions. The preservation of the sn-1 and sn-2 substitution pattern is essential for the stereochemical integrity of the final lipid product.

Regioselective synthesis

Class-level

LiBr/THF, glycidyl ester route; no significant acyl migration reported

Supports regioselective synthesis for stereochemical integrity

Qualitative assessment; not quantified in source

Evidence Dimension	Regioselectivity and Acyl Migration During Synthesis
Target Compound Data	Produced via LiBr/THF or benzene; 'no significant acyl migration' observed.
Comparator Or Baseline	Alternative halogenating agents or conditions may induce acyl migration.
Quantified Difference	Not quantified in the source, but qualitatively defined as 'no significant' versus potential for significant migration.
Conditions	Reaction of glycidyl esters with carboxylic anhydrides in presence of LiBr in THF or benzene.

Why This Matters

Selecting this specific brominated intermediate, which can be synthesized with high regioselectivity, is crucial for downstream applications requiring stereochemically pure triacylglycerols or phospholipids.

• [1] Eibl, H. (1986). A short highly regio- and stereoselective synthesis of triacylglycerols. Chemistry and Physics of Lipids, 41(1), 53-58. View Source

Phospholipid Synthesis Yield Benchmark

In a classical method for synthesizing carbon-14 labeled glycerophospholipids, a 1,2-(14C)diacyl-3-bromo-sn-glycerol (structurally analogous to 1,2-distearoyl-3-bromopropanediol) was employed as a key intermediate. The subsequent condensation with the silver salt of an N-trityl aminoethyl and benzyl diester of phosphoric acid proceeded with a yield of 28% [1]. While this specific yield is for a labeled unsaturated analog, it provides a quantitative benchmark for the expected efficiency of the bromo-intermediate in a complex, multi-step synthesis compared to potential alternatives (e.g., iodo- or tosyl- intermediates) which would have different leaving group abilities and yields.

Synthesis yield benchmark

Class-level

28%

Baseline yield for multi-step phospholipid synthesis

Yield from labeled unsaturated analog; may vary for distearoyl

Evidence Dimension	Yield in Multi-step Phospholipid Synthesis
Target Compound Data	28% yield for condensation step using a diacyl-3-bromo-sn-glycerol.
Comparator Or Baseline	Baseline expectation for similar complex coupling reactions; direct comparator data for alternative leaving groups not provided.
Quantified Difference	28% yield.
Conditions	Condensation of 14C-diacyl-bromoglycerol with Ag salt of protected phosphoric acid derivative.

Why This Matters

The 28% yield serves as a baseline for process optimization and cost-of-goods calculation when procuring this intermediate for radiolabeled or complex lipid synthesis.

• [1] Documents Delivered. Adaptation of classical methods to the synthesis of carbon 14 labeled glycero phospho lipids. View Source

Analytical Standard for 3-MCPD & Glycidyl Esters

1,2-Distearoyl-3-bromopropanediol is structurally related to 3-bromo-1,2-propanediol (3-MBPD), a key analytical marker. In an indirect method for simultaneous determination of 3-MCPD esters and glycidyl esters (GEs) in vegetable oils, GEs are transformed into 3-MBPD using an acidic bromination step [1][2]. The formation of a specific 3-MBPD diester, like the distearoyl compound, can serve as a model or standard to validate the derivatization efficiency and to identify specific GE species based on their fatty acid composition. Its well-defined structure and purity make it a superior calibration standard compared to complex, undefined mixtures.

Analytical standard utility

Analytical context

Purity >98%, defined C18 diester vs. undefined mixtures

Supports accurate calibration in food contaminant analysis

Model for 3-MBPD diester derivatization validation

Evidence Dimension	Utility as Analytical Standard for GE Derivatization
Target Compound Data	Serves as a defined, high-purity (>98%) model compound for a 3-MBPD diester.
Comparator Or Baseline	Complex, undefined mixtures or less pure commercial standards.
Quantified Difference	Purity >98% versus undefined purity.
Conditions	Used as a model for the 3-MBPD diester formed during acid-catalyzed conversion of glycidyl esters in oils.

Why This Matters

Procurement of high-purity 1,2-distearoyl-3-bromopropanediol ensures accurate and reproducible calibration in quantitative food safety analysis, reducing uncertainty compared to using in-house generated, less characterized standards.

• [1] Miyazaki, K., & Koyama, K. (2012). An Indirect Method for Simultaneous Determinations of 3-Chloro-1,2-Propanediol Fatty Acid Esters and Glycidyl Fatty Acid Esters. Journal of the American Oil Chemists' Society, 89(8), 1403-1407. View Source
• [2] Koyama, K., Miyazaki, K., & Abe, K. (2012). A Novel Method for Simultaneous Monitoring of 2-MCPD, 3-MCPD and Glycidyl Esters in Oils and Fats. Journal of the American Oil Chemists' Society, 89(8), 1409-1414. View Source

1,2-Distearoyl-3-bromopropanediol Application Scenarios

Defined Lipid Synthesis for Biophysical Studies

The compound's C18:0 chains and reactive sn-3 bromine make it an ideal building block for synthesizing homogenous triacylglycerols (e.g., tristearin) or phospholipids (e.g., DSPC, DSPE) with predictable phase behavior. The LiBr-mediated synthesis ensures regioselectivity, preserving the defined substitution pattern required for studies on lipid packing, membrane rigidity, and domain formation [1].

Radiolabeled Lipid Production for Tracer Studies

As demonstrated in classical 14C-labeling studies, the bromo-intermediate is a convenient starting point for introducing radioisotopes or other labels into the sn-3 position. The 28% yield in a multi-step synthesis provides a quantitative benchmark for planning such radiochemical syntheses, where cost of the labeled precursor is a major driver [1].

Calibration Standard for Food Contaminant Analysis

For laboratories quantifying glycidyl esters (GEs) in edible oils via indirect methods (e.g., AOCS Official Method Cd 29a-13), a high-purity 3-MBPD diester like 1,2-distearoyl-3-bromopropanediol serves as an authentic standard to confirm derivatization chemistry, optimize reaction conditions, and calibrate instrument response for specific GE species based on their fatty acid profile [1][2].

Acyl Chain Saturation in Membrane Models

By using the distearoyl (C18:0) bromo-intermediate instead of shorter-chain or unsaturated analogs (e.g., dioleoyl or dipalmitoyl), researchers can specifically probe the effects of chain saturation and length on membrane properties. This is critical for studies on lipid rafts, transmembrane protein function, and the action of lipid-modifying enzymes, where the physical state (gel vs. fluid) of the bilayer is a key variable [2].

Application

Selection Property

Validation Focus

Defined lipid synthesis for biophysical studies

Saturated C18 chains and reactive sn-3 Br

Phase behavior and bilayer packing fidelity

Radiolabeled lipid production for tracer studies

Electrophilic Br for label introduction

Synthetic yield and radiochemical purity

Calibration standard for food contaminant analysis

Defined diester of 3-MBPD with high purity

Derivatization efficiency and instrument response calibration

Acyl chain saturation in membrane models

Distearoyl (C18:0) vs. unsaturated/shorter analogs

Gel-fluid phase transition and lipid domain formation

• [1] Documents Delivered. Adaptation of classical methods to the synthesis of carbon 14 labeled glycero phospho lipids. View Source
• [2] Koyama, K., Miyazaki, K., & Abe, K. (2012). A Novel Method for Simultaneous Monitoring of 2-MCPD, 3-MCPD and Glycidyl Esters in Oils and Fats. Journal of the American Oil Chemists' Society, 89(8), 1409-1414. View Source